6-(1H-pyrazol-1-yl)pyrimidin-4-amine
Cat. No. B2649176
Key on ui cas rn:
114834-09-2
M. Wt: 161.168
InChI Key: WAQXCJDLNSZZSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:15]([Cl:16])[Cl:17].[Cl:1][c:2]1[cH:3][c:4](-[n:8]2[n:9][cH:10][cH:11][cH:12]2)[n:5][cH:6][n:7]1.[NH4+:13].[OH-:14]>>[c:2]1([NH2:13])[cH:3][c:4](-[n:8]2[n:9][cH:10][cH:11][cH:12]2)[n:5][cH:6][n:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1cc(-n2cccn2)ncn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc(-n2cccn2)ncn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
